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Compound of Interest

Compound Name: IDO-IN-7

Cat. No.: B609430 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

IDO-IN-7 is a potent inhibitor of Indoleamine 2,3-dioxygenase (IDO1), an enzyme that plays a

critical role in immune suppression, particularly within the tumor microenvironment.[1][2] IDO1

catalyzes the initial and rate-limiting step in the degradation of the essential amino acid

tryptophan along the kynurenine pathway. The depletion of tryptophan and the accumulation of

its metabolites, such as kynurenine, suppress T-cell proliferation and promote immune

tolerance. By inhibiting IDO1, IDO-IN-7 can restore T-cell activity and enhance anti-tumor

immune responses. Accurate preparation of IDO-IN-7 stock solutions is crucial for obtaining

reliable and reproducible results in in vitro and in vivo studies. This document provides a

detailed protocol for the preparation of IDO-IN-7 stock solutions in Dimethyl Sulfoxide (DMSO).

Data Summary
A summary of the key quantitative data for IDO-IN-7 is presented in the table below for easy

reference.
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Property Value Source

Molecular Formula C₁₈H₂₂N₂O [1]

Molecular Weight 282.38 g/mol [1][2]

CAS Number 1402836-58-1 [1]

Appearance
White to light yellow solid

powder
[2]

Solubility in DMSO ≥ 45 mg/mL (159.36 mM) [3]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1][2]

Storage (in DMSO)
-80°C for 2 years; -20°C for 1

year
[1][2]

Experimental Protocol
Materials and Equipment

IDO-IN-7 powder (CAS: 1402836-58-1)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (water bath)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions
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Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for both IDO-IN-7 and DMSO before starting the

procedure.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Stock Solution Preparation (Example: 10 mM)
This protocol provides instructions for preparing a 10 mM stock solution. The formula can be

adjusted for different desired concentrations.

Step 1: Pre-equilibration

Before opening, allow the vial of IDO-IN-7 powder and the bottle of DMSO to equilibrate to

room temperature. This prevents the condensation of moisture, which can affect the solubility

and stability of the compound.[2]

Step 2: Weighing the Compound

Carefully weigh the desired mass of IDO-IN-7 powder using a calibrated analytical balance.

For example, to prepare 1 mL of a 10 mM stock solution, you would weigh 2.82 mg of IDO-
IN-7.

Step 3: Calculating the Required DMSO Volume

Use the following formula to calculate the volume of DMSO required to achieve the desired

concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular Weight ( g/mol ))

Example Calculation for 1 mg of IDO-IN-7 to make a 10 mM stock solution:

Mass = 0.001 g
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Concentration = 0.010 mol/L

Molecular Weight = 282.38 g/mol

Volume (L) = 0.001 / (0.010 x 282.38) = 0.0003541 L = 0.3541 mL

Step 4: Dissolution

Add the calculated volume of DMSO to the vial containing the pre-weighed IDO-IN-7 powder.

Cap the vial securely and vortex the solution thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles. If particles are present, sonicate

the vial in a water bath for 5-10 minutes to facilitate dissolution.[1][3] Gentle warming may

also be used if necessary.

Step 5: Aliquoting and Storage

Once the IDO-IN-7 is completely dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes or amber vials. This prevents contamination and

degradation from repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-term

storage (up to 1 year).[1][2]

Dilution for Cell-Based Assays
For cell-based assays, the DMSO stock solution can be further diluted in cell culture

medium.

It is crucial to ensure that the final concentration of DMSO in the culture medium is low

(typically <0.5%) to avoid cellular toxicity.[4]

It is recommended to perform serial dilutions of the stock solution in the culture medium to

avoid precipitation of the compound.[5] A negative control containing the same final
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concentration of DMSO should always be included in the experiment.

Visualizations
IDO1 Signaling Pathway
Caption: IDO1 pathway and the inhibitory action of IDO-IN-7.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing IDO-IN-7 stock solution in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b609430?utm_src=pdf-body-img
https://www.benchchem.com/product/b609430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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